Cas no 393825-25-7 (N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393825-25-7
• MF: C₂₀H₂₃Cl₂N₃S
• MW: 408.387721300125
• CID: 6352836
• PubChem ID: 4620309
• Update Time: 2025-07-08

N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• 393825-25-7
• N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0176
• AKOS024580848
• N-cyclohexyl-1-(2,4-dichlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-cyclohexyl-1-(2,4-dichlorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• Oprea1_512845

• Inchi： 1S/C20H23Cl2N3S/c21-14-8-9-16(17(22)13-14)19-18-7-4-10-24(18)11-12-25(19)20(26)23-15-5-2-1-3-6-15/h4,7-10,13,15,19H,1-3,5-6,11-12H2,(H,23,26)
• InChI Key： QSANZAYSAYVKNM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C2=CC=CN2CCN1C(NC1CCCCC1)=S)Cl

Computed Properties

• Exact Mass: 407.0989743g/mol
• Monoisotopic Mass: 407.0989743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Comprehensive Analysis of N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393825-25-7)

The compound N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393825-25-7) is a specialized organic molecule with a unique structural framework. Its pyrrolo[1,2-a]pyrazine core, combined with a carbothioamide functional group, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of a 2,4-dichlorophenyl moiety further enhances its potential bioactivity, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its applications in drug discovery, given its structural similarity to known bioactive scaffolds.

In recent years, the demand for novel heterocyclic compounds like N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has surged due to their versatility in medicinal chemistry. The compound's thioamide group is particularly noteworthy, as it often contributes to enhanced binding affinity in enzyme inhibition studies. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity for disease-related proteins. Its CAS No. 393825-25-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide typically involves multi-step organic reactions, including cyclization and thiocarbonylation. Its cyclohexyl substituent introduces steric bulk, which can influence pharmacokinetic properties such as solubility and metabolic stability. These characteristics are critical in modern drug design, where ADME (Absorption, Distribution, Metabolism, Excretion) optimization is a key focus. The compound's dichlorophenyl group also raises questions about its potential interactions with biological systems, a topic frequently explored in computational chemistry studies.

From an industrial perspective, CAS No. 393825-25-7 is often discussed in the context of high-throughput screening libraries. Its structural complexity and functional group diversity make it a valuable candidate for identifying new lead compounds. The rise of AI-driven drug discovery has further amplified interest in such molecules, as machine learning models can predict their bioactivity with increasing accuracy. This synergy between synthetic chemistry and computational tools is reshaping how researchers approach the development of new therapeutic agents.

Environmental and safety considerations for N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide are also under scrutiny. While not classified as hazardous, its chlorinated aromatic components warrant careful handling in laboratory settings. This aligns with broader industry trends toward green chemistry and sustainable synthesis methods. Researchers are investigating alternative routes to minimize waste and energy consumption during its production, addressing growing concerns about the environmental impact of chemical manufacturing.

In summary, N-cyclohexyl-1-(2,4-dichlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393825-25-7) represents a fascinating intersection of synthetic chemistry and biomedical research. Its unique pyrrolopyrazine scaffold and carbothioamide functionality offer rich opportunities for innovation in drug development. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing our understanding of structure-activity relationships in medicinal chemistry.